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Compound of Interest

Compound Name: 1-Hexadecanol, aluminum salt

Cat. No.: B099308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Hexadecanol, commonly known as cetyl alcohol, is a long-chain fatty alcohol widely utilized

in the cosmetics and personal care industries. Its aluminum salt derivative, 1-Hexadecanol,
aluminum salt (CAS No. 19141-82-3), is a multifunctional ingredient that can be incorporated

into a variety of formulations to enhance their stability, texture, and sensory properties.[1][2][3]

[4] This document provides detailed application notes and protocols for the use of 1-
Hexadecanol, aluminum salt in personal care products.

Note: Specific quantitative data and experimental protocols for 1-Hexadecanol, aluminum salt
are not extensively available in public literature. Therefore, the following information is primarily

based on the well-documented properties of 1-Hexadecanol (cetyl alcohol), with the

understanding that the aluminum salt form may offer modified, potentially enhanced,

performance characteristics.

Physicochemical Properties
A summary of the key physicochemical properties of 1-Hexadecanol is presented in the table

below. These properties are fundamental to its function in personal care formulations.
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Property Value Reference

INCI Name Cetyl Alcohol [3]

CAS Number
36653-82-4 (for 1-

Hexadecanol)
[3]

CAS Number (Aluminum Salt) 19141-82-3 [2][4]

Appearance Waxy, white solid or flakes [1][4]

Solubility
Insoluble in water; soluble in

alcohols and oils
[1][4]

Melting Point 49-51 °C [1]

Primary Functions
Emulsifier, Thickener,

Emollient, Opacifier, Stabilizer
[1][3][4]

Key Functions in Personal Care Formulations
1-Hexadecanol and its derivatives are valued for their multifunctional roles in cosmetic and

dermatological formulations.
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Function Description

Emulsion Stabilization

In oil-in-water (O/W) and water-in-oil (W/O)

emulsions, it functions as a co-emulsifier,

increasing the stability and preventing phase

separation. The combination of cetyl and stearyl

alcohols (cetearyl alcohol) is particularly

effective in enhancing emulsion stability.[5]

Viscosity and Texture Modification

It increases the viscosity and consistency of

creams and lotions, contributing to a rich and

stable texture.[6] Fatty alcohols are known to

significantly increase the viscosity of O/W

emulsions.

Emollience

As an emollient, it helps to soften and smooth

the skin by forming a protective layer that

reduces water loss.[7][8]

Opacifying Agent
In shampoos and other cleansing products, it

imparts a pearlescent or opaque appearance.[4]

Foam Boosting
It can enhance the foaming capacity of

surfactant-based systems.[4]

Quantitative Data Summary
The following tables summarize typical usage levels and the impact of 1-Hexadecanol on

formulation properties, based on studies of cetyl and cetearyl alcohol.

Table 4.1: Typical Use Levels in Personal Care Formulations
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Product Type Typical Concentration (%)

Creams and Lotions 1 - 5%

Shampoos and Conditioners 0.5 - 3%

Ointments 5 - 10%

Lipsticks and other anhydrous sticks 0.5 - 2%

Table 4.2: Impact on Emulsion Viscosity

Fatty Alcohol Concentration (%) Effect on O/W Emulsion Viscosity

1% Noticeable increase in viscosity

3%
Significant thickening, leading to a creamy

texture

5% Forms a thick, stable cream

Note: The exact impact on viscosity will depend on the overall formulation, including the

primary emulsifier and oil phase concentration.

Experimental Protocols
Protocol for Preparation of an Oil-in-Water (O/W) Cream
This protocol outlines the basic steps for creating a stable O/W cream incorporating 1-
Hexadecanol, aluminum salt.

Materials:

Oil Phase:

1-Hexadecanol, aluminum salt (or 1-Hexadecanol)

Other fatty alcohols (e.g., Stearyl Alcohol)

Emollients (e.g., Caprylic/Capric Triglyceride)
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Primary Emulsifier (e.g., Glyceryl Stearate)

Water Phase:

Deionized Water

Humectant (e.g., Glycerin)

Thickener (e.g., Xanthan Gum)

Cool-Down Phase:

Preservative

Fragrance/Essential Oils

Active Ingredients

Procedure:

Preparation of Phases:

In a heat-resistant beaker, combine all oil phase ingredients.

In a separate heat-resistant beaker, combine all water phase ingredients.

Heating:

Heat both the oil and water phases separately to 70-75°C with gentle stirring until all

components are melted and uniform.

Emulsification:

Slowly add the water phase to the oil phase while homogenizing at a moderate speed.

Continue homogenization for 5-10 minutes to form a uniform emulsion.

Cooling:
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Begin cooling the emulsion while stirring gently with a propeller mixer.

Addition of Cool-Down Phase:

Once the emulsion has cooled to below 40°C, add the cool-down phase ingredients one

by one with gentle mixing until uniform.

Final Adjustment:

Adjust the pH if necessary and mix until the cream is smooth and homogenous.

Protocol for Evaluating Emulsion Stability
Objective: To assess the physical stability of a formulated cream under accelerated aging

conditions.

Methodology:

Sample Preparation: Prepare the cream formulation as described in Protocol 5.1.

Initial Characterization:

Measure the initial viscosity using a viscometer.

Observe the microscopic structure of the emulsion to determine globule size and

distribution.

Measure the initial pH.

Accelerated Stability Testing:

Place samples of the cream in ovens at elevated temperatures (e.g., 40°C and 50°C) and

a refrigerator (4°C).

Conduct freeze-thaw cycling (e.g., 24 hours at -10°C followed by 24 hours at 25°C for

three cycles).

Evaluation:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


At predetermined intervals (e.g., 1, 2, 4, 8, and 12 weeks), remove samples from the

stability chambers.

Visually inspect for any signs of phase separation, creaming, or changes in color and odor.

Re-measure viscosity and pH.

Re-examine the microscopic structure for any changes in globule size.

Data Analysis: Compare the results from the stability samples to the initial characterization to

assess the stability of the formulation. A stable formulation will show minimal changes in its

physical and chemical properties over time.

Visualizations
Experimental Workflow for Cream Formulation
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Phase Preparation

Emulsification Process

Final Steps

Combine Oil Phase Ingredients
(1-Hexadecanol, Aluminum Salt, Emollients, Emulsifier)

Heat both phases to 70-75°C

Combine Water Phase Ingredients
(Water, Glycerin, Xanthan Gum)

Add Water Phase to Oil Phase
with Homogenization

Combine

Cool emulsion with gentle stirring

Add Cool-Down Phase (<40°C)
(Preservative, Actives)

Homogenous Cream

Click to download full resolution via product page

Caption: Workflow for the preparation of an O/W cream.
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Logical Relationship of Functions
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Caption: Functional role in personal care formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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